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Compound of Interest

Compound Name:
3-Bromo-5-methylisoxazole-4-

carboxylic acid

Cat. No.: B143290 Get Quote

An In-depth Technical Guide to 3-Bromo-5-
methylisoxazole-4-carboxylic acid
This technical guide provides a summary of the available physical and chemical properties of 3-
Bromo-5-methylisoxazole-4-carboxylic acid for researchers, scientists, and drug

development professionals. Due to the limited availability of published experimental data, this

guide distinguishes between computationally predicted and experimentally verified information.

Core Physical and Chemical Properties
A comprehensive search of scientific literature and chemical supplier databases has yielded

fundamental identification and some predicted physical properties for 3-Bromo-5-
methylisoxazole-4-carboxylic acid.

Table 1: Identifiers and Basic Properties
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Property Value Source(s)

CAS Number 130742-22-2 [1][2]

Molecular Formula C₅H₄BrNO₃ [2]

Molecular Weight 205.99 g/mol [2]

IUPAC Name
3-bromo-5-methyl-1,2-oxazole-

4-carboxylic acid
[2]

Table 2: Predicted Physicochemical Data

Property Predicted Value Source(s)

Boiling Point 349.62 °C at 760 mmHg [2]

Density 1.865 g/cm³ [2]

Flash Point 165.2 °C

It is critical to note that the data in Table 2 are based on computational predictions and have not

been experimentally verified in published literature.

Experimental Data and Protocols
Despite extensive searches, specific experimental data for several key properties of 3-Bromo-
5-methylisoxazole-4-carboxylic acid, including its melting point, solubility in various solvents,

and pKa value, are not available in the public domain.

Similarly, detailed experimental protocols for the synthesis, purification, and analysis of 3-
Bromo-5-methylisoxazole-4-carboxylic acid have not been found in peer-reviewed journals

or detailed chemical depositories. While general synthetic methods for isoxazole derivatives

exist, a specific and validated protocol for this compound is not publicly accessible.

Spectroscopic Data
No experimental spectroscopic data, such as ¹H NMR, ¹³C NMR, or IR spectra, for 3-Bromo-5-
methylisoxazole-4-carboxylic acid has been identified in the available literature. For
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researchers requiring this information, analytical characterization of a synthesized or purchased

sample would be necessary.

Biological Activity and Signaling Pathways
Currently, there is no published information regarding the biological activity of 3-Bromo-5-
methylisoxazole-4-carboxylic acid or its involvement in any signaling pathways. Therefore,

the creation of diagrams for signaling pathways or experimental workflows is not applicable.

Reactivity and Stability
The chemical reactivity of 3-Bromo-5-methylisoxazole-4-carboxylic acid can be inferred

from its functional groups. The carboxylic acid moiety is expected to undergo typical reactions

such as esterification, amidation, and reduction. The isoxazole ring, being an aromatic

heterocycle, may exhibit stability but can also participate in certain ring-opening or substitution

reactions under specific conditions. The presence of the bromine atom offers a site for various

cross-coupling reactions, potentially making it a useful building block in medicinal chemistry.

Safety Information
Based on information from chemical suppliers, 3-Bromo-5-methylisoxazole-4-carboxylic
acid is associated with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Standard laboratory safety precautions, including the use of personal protective equipment,

should be employed when handling this compound.

Logical Relationship Diagram
While specific experimental workflows are unavailable, a general logical workflow for the

characterization of a novel chemical entity like 3-Bromo-5-methylisoxazole-4-carboxylic acid
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can be conceptualized.

Synthesis & Purification

Structural & Purity Analysis

Physicochemical Property Determination Biological Evaluation

Synthesis of 3-Bromo-5-methylisoxazole-4-carboxylic acid

Purification (e.g., Crystallization, Chromatography)

NMR Spectroscopy (¹H, ¹³C) Mass Spectrometry IR Spectroscopy Purity Determination (e.g., HPLC, Elemental Analysis)

Melting Point Solubility pKa Measurement Biological Screening

Signaling Pathway Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of 3-Bromo-5-
methylisoxazole-4-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143290#physical-and-chemical-properties-of-3-
bromo-5-methylisoxazole-4-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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